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Compound of Interest

Compound Name: Enasidenib Mesylate

Cat. No.: B607306 Get Quote

Enasidenib Mesylate Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and handling of Enasidenib
Mesylate for experimental use.

Frequently Asked Questions (FAQs)
Q1: What is the solubility of Enasidenib Mesylate in DMSO?

A1: Enasidenib Mesylate exhibits high solubility in Dimethyl Sulfoxide (DMSO). Multiple

suppliers report a solubility of approximately 80-100 mg/mL in fresh, anhydrous DMSO.[1][2][3]

To achieve this concentration, sonication may be recommended.[1] It is crucial to use newly

opened or properly stored anhydrous DMSO, as moisture can significantly reduce the solubility

of the compound.[3]

Q2: How soluble is Enasidenib Mesylate in aqueous solutions or cell culture media?

A2: Enasidenib Mesylate is practically insoluble in aqueous solutions across a physiological

pH range (pH 1.2 and 7.4), with a reported solubility of ≤ 74 µg/mL.[4] Direct dissolution in cell

culture media is not recommended due to its low aqueous solubility. The standard practice is to

first prepare a high-concentration stock solution in DMSO and then dilute it to the final desired

concentration in the culture medium.
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Q3: What is the recommended procedure for preparing a working solution of Enasidenib
Mesylate for cell culture experiments?

A3: To prepare a working solution, first create a high-concentration stock solution in DMSO

(e.g., 10 mM). This stock solution should then be serially diluted with either DMSO or the cell

culture medium to an intermediate concentration before adding it to the final culture system.

This gradual dilution helps prevent precipitation of the compound. For instance, to achieve a

final concentration of 1 µM in your cell culture, you can dilute a 10 mM DMSO stock solution to

1 mM with DMSO, and then add 2 µL of the 1 mM solution to 2 mL of cell culture medium.[1]

Q4: Can I store the Enasidenib Mesylate stock solution?

A4: Yes, stock solutions of Enasidenib Mesylate in DMSO can be stored. For long-term

storage, it is recommended to aliquot the stock solution to avoid repeated freeze-thaw cycles

and store it at -80°C for up to a year or -20°C for up to one month.[3][5]

Solubility Data

Solvent Solubility (mg/mL)
Molar
Concentration
(mM)

Notes

DMSO ≥ 80 - 100 mg/mL ~140.48 - 175.60 mM

Sonication is

recommended. Use

fresh, anhydrous

DMSO.[1][2][3]

Aqueous Solutions

(pH 1.2 - 7.4)
≤ 0.074 mg/mL Not Applicable

Practically insoluble.

[4]

Water 0.0235 mg/mL Not Applicable

Experimental Protocols
Protocol for Preparation of Enasidenib Mesylate Stock
and Working Solutions for In Vitro Cell Culture
Experiments
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Materials:

Enasidenib Mesylate powder

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes

Sterile, pyrogen-free pipette tips

Vortex mixer

Sonicator (optional, but recommended)

Appropriate cell culture medium

Preparation of 10 mM Stock Solution in DMSO:

Calculate the required amount of Enasidenib Mesylate powder for your desired volume of

10 mM stock solution (Molecular Weight: 569.48 g/mol ).

Aseptically weigh the Enasidenib Mesylate powder and transfer it to a sterile

microcentrifuge tube.

Add the calculated volume of anhydrous, sterile DMSO to the tube.

Vortex the solution thoroughly for several minutes to aid dissolution.

If the compound does not fully dissolve, sonicate the solution at a low frequency until it

becomes clear.[1]

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.[3][5]

Preparation of Working Solution in Cell Culture Medium:

Thaw a single aliquot of the 10 mM DMSO stock solution at room temperature.
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Perform a serial dilution of the stock solution to an intermediate concentration using either

DMSO or your cell culture medium. This is a critical step to prevent precipitation. For

example, dilute the 10 mM stock 1:10 in sterile culture medium to get a 1 mM intermediate

solution.

Add the appropriate volume of the intermediate solution to your cell culture plates

containing the final volume of medium to achieve the desired final concentration (e.g., 1

µM, 10 µM).

Gently mix the contents of the well or plate to ensure even distribution of the compound.

Important: The final concentration of DMSO in the cell culture should be kept low (typically

≤ 0.5%) to avoid solvent-induced cytotoxicity. Remember to include a vehicle control

(medium with the same final concentration of DMSO) in your experiments.

Troubleshooting Guide
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Issue Possible Cause Recommended Solution

Precipitation upon dilution in

culture medium

The compound's low aqueous

solubility. Adding a high

concentration of the DMSO

stock directly to the aqueous

medium can cause it to crash

out of solution.

Perform serial dilutions of the

DMSO stock solution in the

culture medium. For example,

prepare an intermediate

dilution before making the final

working solution.[1]

Inconsistent experimental

results

Degradation of the compound

due to improper storage or

repeated freeze-thaw cycles of

the stock solution.

Aliquot the stock solution into

single-use volumes and store

them at -80°C. Avoid repeated

freezing and thawing.[3]

Inaccurate initial concentration

of the stock solution.

Ensure the Enasidenib

Mesylate powder is accurately

weighed and completely

dissolved in DMSO. Use of

sonication can aid in complete

dissolution.[1]

Cell toxicity observed in control

group

High concentration of DMSO in

the final culture medium.

Ensure the final concentration

of DMSO in your experiments

is non-toxic to your specific cell

line (typically ≤ 0.5%). Always

include a vehicle control (cells

treated with the same

concentration of DMSO as the

experimental group).
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Caption: Enasidenib inhibits mutant IDH2, reducing 2-HG and restoring myeloid differentiation.

Experimental Workflow for Enasidenib Solution
Preparation

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b607306?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Weigh Enasidenib
Mesylate Powder

Add Anhydrous DMSO

Vortex & Sonicate
to Dissolve

10 mM Stock Solution

Aliquot for Storage

Store at -80°C

Thaw Single Aliquot

For Experiment

Serial Dilution in
Culture Medium

Final Working Solution

Add to Cell Culture

Experiment

Click to download full resolution via product page

Caption: Workflow for preparing Enasidenib Mesylate stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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